Cas no 1086223-58-6 (2-hydroxy-3-methyl-4-phenylbut-3-enoic acid)

• Product Name: 2-hydroxy-3-methyl-4-phenylbut-3-enoic acid
• CAS No: 1086223-58-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6436119
• PubChem ID: 5830137
• Update Time: 2025-08-05

2-hydroxy-3-methyl-4-phenylbut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-4-phenylbut-3-enoic acid
• 1086223-58-6
• EN300-1870228

• Inchi： 1S/C11H12O3/c1-8(10(12)11(13)14)7-9-5-3-2-4-6-9/h2-7,10,12H,1H3,(H,13,14)/b8-7+
• InChI Key： VUFKGDPLEMTHQN-BQYQJAHWSA-N
• SMILES： OC(C(=O)O)/C(/C)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols